Cas no 957065-86-0 (2,6-difluoro-3-hydroxy-phenyl boronic acid)

2,6-difluoro-3-hydroxy-phenyl boronic acid Properties

Names and Identifiers

• (2,6-Difluoro-3-hydroxyphenyl)boronic acid
• 2,6-Difluoro-3-hydroxybenzeneboronic acid
• 2,6-Difluoro-3-hydroxyphenylboronic acid
• 2,6-Difluoro-5-hydroxyphenylboronic acid
• Boronic acid,B-(2,6-difluoro-3-hydroxyphenyl)-
• (2,6-difluoro-3-hydroxy-phenyl)boronic acid
• BORONIC ACID, B-(2,6-DIFLUORO-3-HYDROXYPHENYL)-
• 2,6-difluoro-3-hydroxy-phenyl boronic acid
• YTKYZCCDBZCCOK-UHFFFAOYSA-N
• SBB071164
• PC3351
• B-(2,6-Difluoro-3-hydroxyphenyl)boronic acid (ACI)
• J-500603
• (2,6-difluoro-3-hydroxyphenyl)boronic acid
• DB-020196
• AKOS006343982
• AB93120
• (2,6-Difluoro-3-hydroxyphenyl)boronicacid
• 957065-86-0
• SCHEMBL3220430
• MFCD09878345
• BL003668
• DTXSID60659356
• PS-9425
• CS-W020407
• +Expand

• MDL： MFCD09878345
• InChIKey： YTKYZCCDBZCCOK-UHFFFAOYSA-N
• Inchi： 1S/C6H5BF2O3/c8-3-1-2-4(10)6(9)5(3)7(11)12/h1-2,10-12H
• SMILES： FC1C(B(O)O)=C(F)C(O)=CC=1

Computed Properties

• Exact Mass: 174.02998g/mol
• Surface Charge: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 1
• Monoisotopic Mass: 174.02998g/mol
• Monoisotopic Mass: 174.02998g/mol
• Topological Polar Surface Area: 60.7Ų
• Heavy Atom Count: 12
• Complexity: 158
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1

Experimental Properties

• LogP: -0.64980
• PSA: 60.69000
• Refractive Index: 1.527
• Boiling Point: 350.9±52.0 °C at 760 mmHg
• Melting Point: NA
• Vapor Pressure: 0.0±0.8 mmHg at 25°C
• Flash Point: 166.0±30.7 °C
• Color/Form: No data available
• Density: 1.5±0.1 g/cm3

2,6-difluoro-3-hydroxy-phenyl boronic acid Security Information

• Safety Instruction： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Dangerous goods sign： Xi
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Warning Statement： P264 wash thoroughly after treatment
  p280 wear protective gloves / protective clothing / wear protective eye masks / wear protective masks
  p305 if in eyes
  p351 rinse carefully with water for a few minutes
  p338 remove contact lenses (if any) and easy to operate, continue rinsing
  p337 if eye irritation persists
  p313 get medical advice / care
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
• Signal Word：warning
• HazardClass：IRRITANT

2,6-difluoro-3-hydroxy-phenyl boronic acid Customs Data

• HS CODE：2931900090
• Customs Data：

  China Customs Code:

  2931900090

  Overview:

  2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%

  Summary:

  2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%